ethyl 3-cyano-2-(4-((2-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-cyano-2-[[4-(2-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C24H28N4O5S2/c1-3-33-24(30)27-13-11-19-20(14-25)23(34-21(19)15-27)26-22(29)17-7-9-18(10-8-17)35(31,32)28-12-5-4-6-16(28)2/h7-10,16H,3-6,11-13,15H2,1-2H3,(H,26,29)
• InChI Key: UQDPWXVUWZRZRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C
• Molecular Formula: C24H28N4O5S2
• Molecular Weight: 516.6 g/mol
• CAS No.: 681437-43-4

Description

Ethyl 3-cyano-2-(4-((2-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C24H28N4O5S2 and its molecular weight is 516.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on closely related compounds to ethyl 3-cyano-2-(4-((2-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate involves synthesis and characterization efforts. For example, the synthesis, thermal, X-ray, and DFT analyses of related thieno[2,3-c]pyridine derivatives have been conducted, showcasing the molecular structure characterized by intramolecular hydrogen bonding and stabilization effects within the crystal structure. These efforts provide a foundational understanding of the chemical properties and potential applications of such compounds in various fields, including materials science and pharmaceutical research (Çolak, Karayel, Buldurun, & Turan, 2021).

Photophysical Properties

The investigation into the photophysical properties of thieno[2,3-b]pyridine derivatives, including studies on spectral-fluorescent properties and their correlation with chemical structure, highlights the potential for applications in optical materials and sensors. These studies provide insights into the electronic properties and potential utility of these compounds in developing new photonic devices and materials (Ershov, Shishlikova, Ievlev, Belikov, & Maksimova, 2019).

Biological Activity

Although direct biological activity studies on this compound are not presented, research on similar thieno[2,3-d]pyrimidines has shown that such compounds possess inhibitory activities against various biological targets. This suggests potential applications in drug discovery and development, especially in the search for new therapeutic agents (Wang, Zheng, Liu, & Chen, 2010).